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Compound of Interest

4-tert-Butylbenzenesulfony!
Compound Name:
chloride

Cat. No.: B083295

CAS Number: 15084-51-2

This technical guide provides a comprehensive overview of 4-tert-butylbenzenesulfonyl
chloride, a key intermediate in pharmaceutical and chemical synthesis. The information is
intended for researchers, scientists, and professionals in drug development and related fields.

Chemical and Physical Properties

4-tert-Butylbenzenesulfonyl chloride is an organic compound valued as a building block in
complex organic synthesis.[1] Its physical and chemical properties are summarized below.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 15084-51-2[1][2][3]

Molecular Formula C10H13ClO2S[1][2]

Molecular Weight 232.73 g/mol [2]

IUPAC Name 4-tert-butylbenzene-1-sulfonyl chloride[4][5]
InChl Key YEZADZMMVHWEFIY-UHFFFAOYSA-N
SMILES String CC(C)(C)clcec(cecl)S(Ch(=0)=0
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Table 2: Physical and Spectroscopic Properties

Property Value

White to off-white or light yellow powder,
Appearance
crystals, or chunks[3][4]

Melting Point 78-81 °C (lit.), 78-85 °C[5]
Purity >96.0% to >98.0% (GC)[3][5]
Infrared Spectrum Conforms to structure[4]
Storage 2-8°C in a refrigerator[1]

Synthesis and Experimental Protocols

The synthesis of high-purity 4-tert-butylbenzenesulfonyl chloride is crucial for its application
in pharmaceutical manufacturing. Below is a detailed experimental protocol adapted from
patent literature for its production.

Protocol 1: Synthesis of High-Purity 4-tert-
Butylbenzenesulfonyl Chloride[9]

This protocol describes a two-step process starting from tert-butylbenzene.
Part A: Sulfonation of tert-Butylbenzene and Chlorination

e Reaction Setup: Charge a 1000 mL four-necked flask equipped with a stirrer, thermometer,
dropping funnel, and condenser with 134.2 g (1.0 mol) of tert-butylbenzene.

o Sulfonation: While maintaining the temperature at 80°C, add 150.1 g (1.5 mol) of
concentrated sulfuric acid dropwise over 2 hours. Continue stirring at the same temperature
for an additional 8 hours.

» Chlorination: After the reaction is complete, add 73 g of N,N-dimethylformamide (DMF)
dropwise. Subsequently, add 333.1 g (2.8 mol) of thionyl chloride dropwise over 2 hours
while maintaining the temperature at 70°C. Stir the mixture at this temperature for another 2
hours.
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Part B: Purification by Recrystallization

o Work-up: Prepare a mixed solution of 400 g of heptane and 700 g of water. Add the reaction
solution from Part A dropwise to this mixture. After the addition is complete, raise the
temperature to 40°C.

e Separation: Separate the organic (oil) layer from the aqueous layer.
e Crystallization: Cool the separated oil layer to 0°C over a period of 2 hours.

e |solation: Maintain the temperature at 0°C and continue stirring for 1 hour to allow for
complete precipitation of the crystals.

e Drying: Filter the precipitated crystals and dry them to obtain high-purity 4-tert-
butylbenzenesulfonyl chloride. The expected purity is approximately 99.8% by HPLC area
percentage.[6]

Caption: Synthesis and purification workflow for 4-tert-butylbenzenesulfonyl chloride.

Applications in Drug Development

4-tert-Butylbenzenesulfonyl chloride is a versatile intermediate in the synthesis of various
therapeutic agents. Its bulky tert-butyl group can impart desirable pharmacokinetic properties to
the final active pharmaceutical ingredient (API).

» Antiallergic and Analgesic Agents: It serves as a key building block in the creation of complex
molecules for antiallergic drugs and analgesics.

o Specific Synthetic Applications: It has been utilized in the synthesis of 1-[bis-(4-fluorophenyl)-
methyl]-4-(4-tert-butylbenzenesulfonyl)piperazine, a compound with potential medicinal
applications.

e General Intermediate: It is also noted as an intermediate for producing various
pharmaceuticals, including treatments for intestinal diseases.[6]
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Caption: Application of 4-tert-butylbenzenesulfonyl chloride in synthesis.

Safety and Handling

4-tert-Butylbenzenesulfonyl chloride is classified as a corrosive and hazardous substance.
Proper safety precautions are mandatory when handling this chemical.

Table 3: Hazard Identification and Safety Precautions
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Hazard Information Details
GHS Pictogram GHSO05 (Corrosion)
Signal Word Danger

H314: Causes severe skin burns and eye
damage[7][8]

Hazard Statements

P260: Do not breathe
dust/fume/gas/mist/vapours/spray[7][9] P280:
Wear protective gloves/protective clothing/eye
protection/face protection[7][9]
P301+P330+P331: IF SWALLOWED: Rinse
mouth. Do NOT induce vomiting[7][9]
P303+P361+P353: IF ON SKIN (or hair): Take
off immediately all contaminated clothing. Rinse
skin with water[9] P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

Precautionary Statements

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing[7]

UN Number: Not specified, Proper Shipping
Name: CORROSIVE SOLID, ACIDIC,
ORGANIC, N.O.S., Hazard Class: 8, Packing
Group: 11[9][10]

Transport Information

It is essential to consult the full Safety Data Sheet (SDS) before use and to handle the
compound in a well-ventilated fume hood with appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[9] In case of
exposure, follow the first-aid measures outlined in the SDS.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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